Cas no 1956426-67-7 (N-hydroxy-2-(trifluoromethyl)isonicotinimidoyl chloride)

• Product Name: N-hydroxy-2-(trifluoromethyl)isonicotinimidoyl chloride
• CAS No: 1956426-67-7
• MF: C₇H₄ClF₃N₂O
• MW: 224.567670822144
• CID: 5163057
• Update Time: 2025-08-05

N-hydroxy-2-(trifluoromethyl)isonicotinimidoyl chloride Chemical and Physical Properties

Names and Identifiers

• N-hydroxy-2-(trifluoromethyl)isonicotinimidoyl chloride

• Inchi： 1S/C7H4ClF3N2O/c8-6(13-14)4-1-2-12-5(3-4)7(9,10)11/h1-3,14H/b13-6-
• InChI Key： LXZNFICDTTZXPB-MLPAPPSSSA-N
• SMILES： C(/Cl)(=N/O)\C1=CC(C(F)(F)F)=NC=C1

Additional information on N-hydroxy-2-(trifluoromethyl)isonicotinimidoyl chloride

Comprehensive Overview of N-hydroxy-2-(trifluoromethyl)isonicotinimidoyl chloride (CAS No. 1956426-67-7)

N-hydroxy-2-(trifluoromethyl)isonicotinimidoyl chloride (CAS No. 1956426-67-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, characterized by its trifluoromethyl group and isonicotinimidoyl backbone, exhibits unique reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of novel enzyme inhibitors and bioactive molecules.

The compound’s structural features, including the hydroxylamine and chloride functional groups, contribute to its versatility in nucleophilic substitution reactions. Its CAS No. 1956426-67-7 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and scientific literature. Recent studies highlight its role in synthesizing heterocyclic compounds, a class of molecules with broad applications in medicinal chemistry and material science.

In the context of current trends, N-hydroxy-2-(trifluoromethyl)isonicotinimidoyl chloride aligns with the growing demand for fluorinated compounds, which are prized for their enhanced metabolic stability and bioavailability. Fluorination, a hot topic in drug design, is often leveraged to improve the pharmacokinetic properties of therapeutic agents. This compound’s trifluoromethyl moiety positions it as a key player in the development of next-generation pharmaceuticals.

Another area of interest is the compound’s potential in catalysis and ligand design. Its ability to act as a precursor for metal-chelating ligands has sparked investigations into its use in homogeneous catalysis, a field driving innovations in sustainable chemistry. Researchers are also examining its utility in constructing peptide mimetics, which mimic natural peptides and are instrumental in targeting protein-protein interactions.

From an industrial perspective, CAS No. 1956426-67-7 is gaining traction due to its compatibility with green chemistry principles. Manufacturers are increasingly adopting eco-friendly synthetic routes, and this compound’s efficient reactivity supports such initiatives. Its application in high-throughput screening further underscores its relevance in modern drug discovery pipelines.

In summary, N-hydroxy-2-(trifluoromethyl)isonicotinimidoyl chloride represents a multifaceted tool for chemists and researchers. Its unique properties, combined with the rising demand for fluorinated building blocks and heterocyclic scaffolds, ensure its continued prominence in scientific and industrial applications. As the field evolves, this compound is poised to play a pivotal role in advancing precision medicine and sustainable chemical synthesis.